Cas no 2352709-92-1 (Hex-5-yne-1-sulfonamide)

• Product Name: Hex-5-yne-1-sulfonamide
• CAS No: 2352709-92-1
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 6403538
• PubChem ID: 165890444
• Update Time: 2025-10-20

Hex-5-yne-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-7062481
• hex-5-yne-1-sulfonamide
• 2352709-92-1
• Hex-5-yne-1-sulfonamide

• Inchi： 1S/C6H11NO2S/c1-2-3-4-5-6-10(7,8)9/h1H,3-6H2,(H2,7,8,9)
• InChI Key： SWWLSYKLSDIISH-UHFFFAOYSA-N
• SMILES： S(CCCCC#C)(N)(=O)=O

Computed Properties

• Exact Mass: 161.05104977g/mol
• Monoisotopic Mass: 161.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.5Ų

Additional information on Hex-5-yne-1-sulfonamide

Hex-5-yne-1-sulfonamide: A Comprehensive Overview

Hex-5-yne-1-sulfonamide, also known by its CAS number No2352709-92-1, is a compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has been the subject of extensive research due to its potential applications in drug development, polymer synthesis, and advanced materials. The sulfonamide group in its structure plays a pivotal role in its reactivity and functionality, making it a valuable component in various chemical reactions.

Recent studies have highlighted the importance of Hex-5-yne-1-sulfonamide in the synthesis of novel materials with tailored properties. Researchers have explored its ability to act as a versatile building block in constructing complex molecules, particularly in the realm of organic electronics. The compound's ability to undergo controlled polymerization has opened new avenues for the development of high-performance polymers with applications in flexible electronics and advanced coatings.

The synthesis of Hex-5-yne-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of this synthesis, making it more accessible for large-scale production. This has been a critical factor in its increasing adoption across various industries.

In terms of applications, Hex-5-yne-1-sulfonamide has shown promise in the pharmaceutical industry as a precursor for bioactive compounds. Its unique reactivity allows for the creation of molecules with specific pharmacological properties, such as high bioavailability and targeted delivery. Additionally, its use in the development of advanced materials has led to innovations in lightweight composites and high-strength fibers.

The structural integrity of Hex-5-yne-1-sulfonamide is further enhanced by its ability to form stable bonds under various conditions. This property has been leveraged in the creation of self-healing materials, which are capable of repairing minor damages without external intervention. Such materials hold great potential for use in aerospace and automotive industries, where durability and longevity are paramount.

In conclusion, Hex-5-yne-1-sulfonamide, with its CAS number No2352709-92-1, stands as a testament to the ingenuity of modern chemistry. Its diverse applications and adaptability make it an essential compound in contemporary research and industry alike.